1-[2-chloro-5-(trifluoromethyl)benzoyl]-3-(1H-imidazol-2-yl)piperidine

• IUPAC Name: [2-chloro-5-(trifluoromethyl)phenyl]-[3-(1H-imidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H15ClF3N3O/c17-13-4-3-11(16(18,19)20)8-12(13)15(24)23-7-1-2-10(9-23)14-21-5-6-22-14/h3-6,8,10H,1-2,7,9H2,(H,21,22)
• InChI Key: CSUYHCYVLSNMJP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=CC(=C2)C(F)(F)F)Cl)C3=NC=CN3
• Molecular Formula: C16H15ClF3N3O
• Molecular Weight: 357.76 g/mol

Description

Synthesis Analysis

The compound's synthesis involves several key steps, including reactions with specific reagents under controlled conditions. For example, the synthesis of similar imidazol-piperidine derivatives has been achieved through reactions involving piperidine and benzoyl compounds, suggesting a possible pathway for the synthesis of 1-[2-chloro-5-(trifluoromethyl)benzoyl]-3-(1H-imidazol-2-yl)piperidine (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds closely related to 1-[2-chloro-5-(trifluoromethyl)benzoyl]-3-(1H-imidazol-2-yl)piperidine has been elucidated using crystallography, showing specific orientations and conformations that contribute to their reactivity and interactions (S. Ö. Yıldırım et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of such a compound includes its participation in the formation of diverse glycosidic linkages, indicating its potential utility in synthetic chemistry (David Crich and Mark E. Smith, 2001). Additionally, its structure allows for interactions that are crucial for the synthesis of other significant compounds.

Physical Properties Analysis

Physical properties, such as solubility and stability, are influenced by the compound's molecular structure. However, specific details on the physical properties of 1-[2-chloro-5-(trifluoromethyl)benzoyl]-3-(1H-imidazol-2-yl)piperidine are scarce in the literature reviewed.

Chemical Properties Analysis

Chemical properties, including reactivity with other compounds and potential catalytic activities, are determined by the compound's functional groups and molecular structure. For instance, the use of piperidine derivatives in the synthesis and characterization of various chemical entities showcases the versatility and chemical utility of the piperidine moiety (H. Khalid et al., 2016).